Cas no 2229409-98-5 (tert-butyl N-3-amino-2-(2-methoxy-4,5-dimethylphenyl)propylcarbamate)

• Product Name: tert-butyl N-3-amino-2-(2-methoxy-4,5-dimethylphenyl)propylcarbamate
• CAS No: 2229409-98-5
• MF: C₁₇H₂₈N₂O₃
• MW: 308.415824890137
• CID: 6508816
• PubChem ID: 165659139
• Update Time: 2025-08-05

tert-butyl N-3-amino-2-(2-methoxy-4,5-dimethylphenyl)propylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-3-amino-2-(2-methoxy-4,5-dimethylphenyl)propylcarbamate
• EN300-2006831
• tert-butyl N-[3-amino-2-(2-methoxy-4,5-dimethylphenyl)propyl]carbamate
• 2229409-98-5

• Inchi： 1S/C17H28N2O3/c1-11-7-14(15(21-6)8-12(11)2)13(9-18)10-19-16(20)22-17(3,4)5/h7-8,13H,9-10,18H2,1-6H3,(H,19,20)
• InChI Key： DXNWWUDHOMKODJ-UHFFFAOYSA-N
• SMILES： O(C(NCC(CN)C1C=C(C)C(C)=CC=1OC)=O)C(C)(C)C

Computed Properties

• Exact Mass: 308.20999276g/mol
• Monoisotopic Mass: 308.20999276g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 7
• Complexity: 354
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 73.6Ų

Additional information on tert-butyl N-3-amino-2-(2-methoxy-4,5-dimethylphenyl)propylcarbamate

tert-butyl N-3-amino-2-(2-methoxy-4,5-dimethylphenyl)propylcarbamate: A Comprehensive Overview

The compound tert-butyl N-3-amino-2-(2-methoxy-4,5-dimethylphenyl)propylcarbamate, identified by the CAS number 2229409-98-5, is a complex organic molecule with significant applications in various fields of chemistry and pharmacology. This compound is characterized by its unique structure, which combines a tert-butyl group with an amino-substituted propyl chain and a methoxy-substituted dimethylphenyl ring. The molecule's structure lends it versatile properties, making it a subject of interest in both academic research and industrial applications.

Recent studies have highlighted the potential of this compound in the development of advanced materials and pharmaceuticals. For instance, researchers have explored its role as a precursor in the synthesis of bioactive molecules, where its functional groups provide opportunities for further chemical modifications. The tert-butyl group, known for its steric hindrance, plays a crucial role in stabilizing certain molecular conformations, while the amino group offers sites for hydrogen bonding and other intermolecular interactions.

The synthesis of tert-butyl N-3-amino-2-(2-methoxy-4,5-dimethylphenyl)propylcarbamate involves a multi-step process that typically begins with the preparation of the phenolic precursor. This is followed by methylation to introduce the methoxy group and subsequent alkylation to attach the amino-substituted propyl chain. The final step involves carbamate formation through reaction with tert-butyl isocyanate or its equivalent. Optimization of these steps has been a focus of recent research to improve yield and purity.

In terms of applications, this compound has shown promise in the field of drug delivery systems. Its ability to form stable complexes with various drug molecules makes it a valuable component in designing targeted drug delivery vehicles. Additionally, its role as an intermediate in the synthesis of more complex molecules has been explored in recent studies, particularly in the context of developing novel therapeutic agents.

From a pharmacological perspective, this compound exhibits interesting bioactivity profiles that are currently under investigation. Early studies suggest that it may possess anti-inflammatory and antioxidant properties, which could be harnessed for therapeutic purposes. Furthermore, its interaction with cellular receptors and enzymes is being studied to understand its potential role in modulating cellular signaling pathways.

The environmental impact of this compound is another area of growing interest. Researchers are examining its biodegradability and toxicity profiles to assess its safety for use in various applications. Preliminary findings indicate that it degrades under specific environmental conditions, though further studies are required to fully understand its ecological footprint.

In conclusion, tert-butyl N-3-amino-2-(2-methoxy-4,5-dimethylphenyl)propylcarbamate stands out as a versatile and intriguing molecule with diverse applications across multiple disciplines. Its unique structure and functional groups make it a valuable tool in chemical synthesis and drug development. As research continues to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in advancing scientific knowledge and technological innovation.